Cas no 77970-07-1 (3,5,6-trimethoxy-[2'',3'':7,8]-furanoflavone)

• Product Name: 3,5,6-trimethoxy-[2'',3'':7,8]-furanoflavone
• CAS No: 77970-07-1
• MF: C₂₀H₁₆O₆
• MW: 352.337446212769
• CID: 2067412
• PubChem ID: 631791
• Update Time: 2025-04-21

3,5,6-trimethoxy-[2'',3'':7,8]-furanoflavone Chemical and Physical Properties

Names and Identifiers

• 3,5,6-trimethoxy-[2'',3'':7,8]-furanoflavone
• 3,5,6-trimethoxyfurano-(7,8,2'',3'')-flavone
• 3,5,6-Trimeythoxy-2-phenyl-4H-furo[2,3-h]-1-benzopyran-4-one
• LMPK12112800
• 3,5,6-Trimethoxyfurano[2,3:7,8]flavone
• 3,5,6-trimethoxy-2-phenylfuro[2,3-h]chromen-4-one
• 3,5,6-Trimethoxyfurano(2,3:7,8)flavone
• 77970-07-1
• 3,5,6-Trimethoxy-2-phenyl-4H-furo[2,3-H]chromen-4-one #
• 3,5,6-trimethoxy-2-phenylfuro(2,3-h)chromen-4-one
• DESYRLMOSLWIGY-UHFFFAOYSA-N

• Inchi： 1S/C20H16O6/c1-22-18-13-14(21)19(23-2)15(11-7-5-4-6-8-11)26-16(13)12-9-10-25-17(12)20(18)24-3/h4-10H,1-3H3
• InChI Key： DESYRLMOSLWIGY-UHFFFAOYSA-N
• SMILES： COC1C2=C(C=CO2)C2OC(=C(C(C=2C=1OC)=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 352.09468823Da
• Monoisotopic Mass: 352.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.752
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Furanoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Furanoflavones